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Compound of Interest

Compound Name:
5-Fluoro-2-

(trifluoromethoxy)benzylamine

CAS No.: 1092460-98-4

Cat. No.: B3211678

Get Quote

A Senior Application Scientist's In-depth Guide to the Commercial Availability, Synthesis, and

Application of 5-Fluoro-2-(trifluoromethoxy)benzylamine and its Key Isomers in Drug

Discovery

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into

molecular scaffolds is a cornerstone of rational drug design. The unique properties of fluorine

and fluorinated motifs, such as the trifluoromethoxy group, can profoundly influence a

compound's metabolic stability, lipophilicity, and binding affinity. This guide is intended for

researchers, scientists, and drug development professionals, providing a comprehensive

technical overview of 5-Fluoro-2-(trifluoromethoxy)benzylamine and its commercially

available structural isomers, which are often of primary interest in synthetic and medicinal

chemistry.

A thorough investigation of the commercial landscape reveals that while the specific isomer 5-
Fluoro-2-(trifluoromethoxy)benzylamine is not widely listed by major chemical suppliers,
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several structurally related and commercially available isomers are of significant interest in

research and development. This guide will focus on these key isomers, providing a

comparative analysis of their properties, synthesis, and potential applications.

The Isomeric Landscape: Commercially Available
Fluorinated Benzylamines
The substitution pattern of fluorine and trifluoromethyl or trifluoromethoxy groups on the

benzylamine scaffold gives rise to a number of isomers, each with distinct physicochemical

properties. The most prominent and readily available of these are:

2-Fluoro-5-(trifluoromethyl)benzylamine (CAS: 199296-61-2)

5-Fluoro-2-(trifluoromethyl)benzylamine (CAS: 231291-14-8)

2-Fluoro-5-(trifluoromethoxy)benzylamine (CAS: 886498-13-1)[1][2]

This guide will delve into the technical details of these key isomers, providing a comparative

framework for their application in research and drug discovery.

Physicochemical Properties: A Comparative
Analysis
The subtle changes in the placement of the fluorine and trifluoromethyl/trifluoromethoxy groups

can lead to significant differences in the physicochemical properties of these isomers. These

differences can, in turn, impact their pharmacokinetic and pharmacodynamic profiles.
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Property
2-Fluoro-5-
(trifluoromethyl)be
nzylamine

5-Fluoro-2-
(trifluoromethyl)be
nzylamine

2-Fluoro-5-
(trifluoromethoxy)b
enzylamine

CAS Number
199296-61-2[3][4][5]

[6][7]
231291-14-8[8] 886498-13-1[1][2]

Molecular Formula C₈H₇F₄N[3][4] C₈H₇F₄N[8] C₈H₇F₄NO[1][2]

Molecular Weight 193.14 g/mol [3][4] 193.14 g/mol [8] 209.14 g/mol [2]

Physical State Liquid[4] Liquid Liquid

Boiling Point Not widely reported
175.9°C at 760

mmHg[8]
Not widely reported

Density 1.34 g/cm³[4] 1.312 g/cm³[8] Not widely reported

Refractive Index 1.45[4] 1.451[8] Not widely reported

Commercial Availability
These key fluorinated benzylamine isomers are available from a range of commercial suppliers,

catering to both research and bulk quantity requirements.

Table of Commercial Suppliers:
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Supplier
2-Fluoro-5-
(trifluoromethyl)be
nzylamine

5-Fluoro-2-
(trifluoromethyl)be
nzylamine

2-Fluoro-5-
(trifluoromethoxy)b
enzylamine

Sigma-Aldrich ✔[6][9] ✔ ✔

TCI Chemicals ✔[5] ✔ ✔

Amitychem ✔[8]

Axios Research ✔[3] ✔[3]

Amerigo Scientific ✔[2]

BLD Pharm ✔[7]

Lab Pro ✔[4]

This table is not exhaustive but represents a selection of prominent suppliers. Availability

should be confirmed directly with the supplier.

Synthesis and Mechanistic Considerations
The synthesis of these fluorinated benzylamines typically involves multi-step sequences

starting from commercially available fluorinated toluenes or anilines. The choice of synthetic

route is often dictated by the desired substitution pattern and the availability of starting

materials.

A common synthetic strategy involves the bromination of a substituted benzotrifluoride,

followed by a series of transformations to introduce the aminomethyl group.
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Substituted Benzotrifluoride BrominationBr2, FeBr3 2-Bromo-5-fluorobenzotrifluoride CyanationCuCN, DMF 2-Cyano-5-fluorobenzotrifluoride ReductionLiAlH4 or H2/Catalyst Target Benzylamine

Reaction Setup

Reaction

Workup

Purification

Start

Dissolve Benzylamine in DCM

Add Triethylamine

Cool to 0°C

Add Acetic Anhydride

Warm to RT and Stir

Monitor by TLC

Quench with NaHCO3

Separate Layers

Extract Aqueous Layer

Combine Organic Layers

Wash with Brine

Dry with MgSO4

Filter and Concentrate

Purify by Column Chromatography

Characterize Product

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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